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Compound of Interest

Compound Name: Boc-Asp(OcHx)-OH

Cat. No.: B1336527

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like N-a-tert-Butoxycarbonyl-L-aspartic acid B-cyclohexyl ester
(Boc-Asp(OcHx)-OH) are paramount for ensuring laboratory safety and environmental
compliance. This guide provides a comprehensive, step-by-step protocol for the proper
handling and disposal of Boc-Asp(OcHx)-OH, aligning with best practices in laboratory
operations.

Immediate Safety and Handling Precautions

While some sources indicate that Boc-Asp(OcHx)-OH poses no health hazard beyond that of
ordinary combustible materials, it is prudent to handle this compound with care.[1] Before
initiating any procedures, the use of appropriate Personal Protective Equipment (PPE) is
mandatory to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or other appropriate protective eyeglasses.[2]
o Hand Protection: Use chemical-resistant gloves and inspect them before use.[2]

o Body Protection: A laboratory coat or other suitable protective clothing should be worn to
prevent skin contact.[1]
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» Respiratory Protection: If there is a risk of dust formation, a Type N95 (US) respirator is
recommended.[2]

Handle Boc-Asp(OcHx)-OH in a well-ventilated place to avoid the formation of dust.[1] Avoid
contact with skin and eyes.[1]

Key Chemical and Physical Properties

A foundational aspect of safe handling and disposal is a clear understanding of the substance's
properties. The following table summarizes the key quantitative data for Boc-Asp(OcHx)-OH.

Property Value

CAS Number 73821-95-1[2][3]

Molecular Formula C15H25NOe6[1][3][4]

Molecular Weight 315.36 g/mol [2][4]

Appearance White to slight yellow to beige powder[2]
Melting Point 93-95 °C[2]

Storage Temperature 2-30°C

Storage Class 11 - Combustible Solids[2]

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the safe handling of Boc-Asp(OcHXx)-OH from receipt to use in
peptide synthesis.
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Operational Workflow for Handling Boc-Asp(OcHx)-OH
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Safe handling workflow for Boc-Asp(OcHx)-OH.
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Disposal Plan: Step-by-Step Procedure

Proper disposal of Boc-Asp(OcHx)-OH and its contaminated materials is crucial for
environmental safety.

e Containment of Waste:

o Solid Waste: Carefully sweep up any solid Boc-Asp(OcHx)-OH, avoiding dust generation,
and place it into a suitable, sealed, and clearly labeled container for chemical waste.[1][5]

o Contaminated Materials: Any items that have come into contact with Boc-Asp(OcHx)-OH,
such as weighing paper, gloves, or wipes, should be collected in a separate, sealed
container and treated as chemical waste.[5]

o Solutions: If Boc-Asp(OcHXx)-OH is in a solution, absorb the liquid with an inert material
like vermiculite or sand, and then place it in a suitable, sealed container for disposal.[5]

e Labeling:

o Clearly label the waste container with "Chemical Waste" and the full chemical name: "Boc-
Asp(OcHXx)-OH" or "N-a-tert-Butoxycarbonyl-L-aspartic acid (3-cyclohexyl ester".[5]

e Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated chemical
waste accumulation area, away from incompatible materials.[5]

» Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
waste.[5]

o Under no circumstances should Boc-Asp(OcHXx)-OH be disposed of down the drain or in
regular trash.[5]
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Disposal Workflow for Boc-Asp(OcHx)-OH
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Disposal workflow for Boc-Asp(OcHx)-OH.

Accidental Release Measures

In the event of a spill, ensure the area is well-ventilated and wear the appropriate PPE.[1] For

small spills, carefully sweep up the solid material, place it in a labeled waste container, and

clean the area.[5] For large spills, evacuate the area and contact your institution's EHS or

emergency response team.[5] Remove all sources of ignition and use spark-proof tools.[1]

First-Aid Measures
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« If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[1]

 In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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